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Compound Name: 1-Octacosanol

Cat. No.: B7804023 Get Quote

1-Octacosanol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Octacosanol is a long-chain aliphatic primary fatty alcohol that is a prominent constituent of

various plant waxes, notably sugarcane wax, rice bran wax, and beeswax.[1][2][3] As the major

component of policosanol, a mixture of long-chain fatty alcohols, 1-octacosanol has garnered

significant scientific interest for its diverse biological activities and potential therapeutic

applications.[4][5][6] This technical guide provides a detailed overview of the chemical

structure, physicochemical properties, biological activities, and relevant experimental

methodologies of 1-octacosanol, tailored for professionals in research and drug development.

Chemical Structure and Identification
1-Octacosanol is a saturated fatty alcohol with a 28-carbon backbone. Its chemical structure is

characterized by a hydroxyl group (-OH) at one end of the straight aliphatic chain.

Systematic and Common Identifiers:
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Identifier Value

IUPAC Name Octacosan-1-ol[1]

Chemical Formula C₂₈H₅₈O[1][7]

CAS Number 557-61-9[1]

Molecular Weight 410.8 g/mol [1]

Synonyms
n-Octacosanol, Octacosyl alcohol, Montanyl

alcohol, Cluytyl alcohol[1][3]

Physicochemical Properties
The physical and chemical properties of 1-octacosanol are summarized in the table below. Its

long aliphatic chain renders it insoluble in water but soluble in organic solvents.[2][3]

Property Value Reference

Appearance White crystalline powder [1]

Melting Point 83.2 - 83.4 °C (181.9 °F) [1]

Boiling Point
200 - 250 °C at 1 mmHg

(sublimes)
[1]

Solubility

Insoluble in water; Soluble in

low molecular-weight alkanes

and chloroform

[2][3]

Kovats Retention Index
3110.6, 3118.1, 3120 (Semi-

standard non-polar)
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-octacosanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (90 MHz, 55°C):
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Shifts (ppm): 0.88, 1.27, 1.38[1]

¹³C NMR (50.18 MHz, CDCl₃):

Shifts (ppm): 14.12, 22.70, 25.75, 29.37, 29.45, 29.63, 29.71, 31.94, 32.84, 63.13[1]

Mass Spectrometry (MS)
The mass spectrum of 1-octacosanol provides information about its molecular weight and

fragmentation pattern. The NIST WebBook provides reference mass spectral data for 1-
octacosanol.[7]

Infrared (IR) Spectroscopy
The IR spectrum of 1-octacosanol exhibits characteristic absorption bands for O-H stretching

of the alcohol group and C-H stretching of the long alkyl chain.

Biological Activities and Signaling Pathways
1-Octacosanol has been reported to exhibit a range of biological effects, making it a molecule

of interest for pharmaceutical and nutraceutical applications.[4][5] Its mechanisms of action

often involve the modulation of key cellular signaling pathways.[4][5][8]

Key Biological Activities:

Cholesterol-Lowering Effects: 1-Octacosanol has been shown to lower cholesterol levels.[4]

[6]

Anti-inflammatory Properties: It exhibits anti-inflammatory effects, potentially through the

inhibition of the MAPK/NF-κB signaling pathway.[5][9]

Antioxidant Activity: Studies have demonstrated the antioxidant capabilities of 1-
octacosanol.[5][10]

Neuroprotective Effects: It has been investigated for its potential in managing

neurodegenerative conditions like Parkinson's disease.[1][2]
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Anti-fatigue and Ergogenic Properties: 1-Octacosanol is also known for its anti-fatigue

effects and its potential to improve exercise performance.[5]

Key Signaling Pathways
The biological effects of 1-octacosanol are mediated through the regulation of several

signaling pathways.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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